Cas no 1260821-71-3 (3-(3-ethoxy-4-methoxyphenyl)azetidine)

• Product Name: 3-(3-ethoxy-4-methoxyphenyl)azetidine
• CAS No: 1260821-71-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6388248
• PubChem ID: 116989296
• Update Time: 2025-05-19

3-(3-ethoxy-4-methoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxy-4-methoxyphenyl)azetidine
• SY267548
• EN300-1854967
• 1260821-71-3
• MFCD17482681

• Inchi： 1S/C12H17NO2/c1-3-15-12-6-9(10-7-13-8-10)4-5-11(12)14-2/h4-6,10,13H,3,7-8H2,1-2H3
• InChI Key： MKEIGNJBQYCYAY-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1CNC1)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-ethoxy-4-methoxyphenyl)azetidine

Introduction to 3-(3-ethoxy-4-methoxyphenyl)azetidine (CAS No. 1260821-71-3) and Its Emerging Applications in Chemical Biology

3-(3-ethoxy-4-methoxyphenyl)azetidine, identified by the chemical identifier CAS No. 1260821-71-3, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic azetidine derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The compound’s molecular framework, featuring an azetidine ring fused with an ethoxy-substituted 4-methoxyphenyl group, positions it as a versatile scaffold for drug discovery and molecular pharmacology studies.

The azetidine core is a four-membered nitrogen-containing heterocycle, which is well-documented for its role in medicinal chemistry due to its ability to mimic certain biological functionalities. The presence of both ethoxy and methoxy substituents on the aromatic ring introduces additional layers of chemical reactivity and selectivity, making this compound a promising candidate for modulating biological pathways. Recent advancements in synthetic methodologies have enabled more efficient access to such derivatives, facilitating their exploration in various biochemical contexts.

In the context of contemporary research, 3-(3-ethoxy-4-methoxyphenyl)azetidine has been investigated for its potential interactions with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic diseases. Studies have highlighted its structural similarity to known bioactive molecules, suggesting that it may exhibit pharmacological properties relevant to these conditions. The compound’s ability to engage with specific binding sites has been a focal point in computational modeling and high-throughput screening efforts aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this molecule is its versatility as a starting point for further chemical modifications. Researchers have leveraged its scaffold to develop libraries of analogs with tailored physicochemical properties, enhancing their suitability for drug development. The ethoxy and methoxy groups provide handles for functionalization, allowing chemists to explore modifications that could improve solubility, bioavailability, or target specificity. Such modifications are critical in transitioning from lead compounds to viable drug candidates.

The synthesis of 3-(3-ethoxy-4-methoxyphenyl)azetidine has been refined through multi-step organic reactions, often involving cyclization and substitution strategies that preserve the integrity of the heterocyclic core. Advances in catalytic systems have further streamlined these processes, reducing reaction times and improving yields. These synthetic developments are essential for ensuring an adequate supply of the compound for both academic research and industrial applications.

From a biochemical perspective, the compound’s interaction with cellular machinery has been a subject of intense scrutiny. Preliminary data suggest that it may influence pathways associated with oxidative stress and cell signaling, which are implicated in various pathological conditions. By modulating these pathways, 3-(3-ethoxy-4-methoxyphenyl)azetidine could potentially serve as an intermediate in the development of drugs targeting neurodegenerative disorders or cardiovascular diseases.

The role of computational chemistry in studying this compound cannot be overstated. Molecular docking simulations have been employed to predict how it might bind to proteins such as kinases or transcription factors, providing insights into its mechanism of action. These virtual screening approaches complement experimental efforts by prioritizing compounds for further validation, thereby expediting the discovery process.

In conclusion, 3-(3-ethoxy-4-methoxyphenyl)azetidine (CAS No. 1260821-71-3) stands out as a structurally intriguing and biologically relevant molecule with significant implications for pharmaceutical research. Its unique combination of functional groups and heterocyclic core makes it a valuable tool for exploring new therapeutic strategies. As synthetic methods continue to evolve and our understanding of biological systems deepens, this compound is poised to play an increasingly important role in the development of next-generation medicines.